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Compound of Interest

4-Bromo-2,5-
Compound Name:
difluorobenzenesulfonamide

cat. No.: B1272165

CAS Number: 214209-98-0

This technical guide provides a comprehensive overview of 4-Bromo-2,5-
difluorobenzenesulfonamide, a halogenated aromatic sulfonamide. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
guide combines the available physicochemical properties with generalized experimental
protocols and potential applications based on the well-established chemistry of related
sulfonamides. This document is intended for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

The known quantitative data for 4-Bromo-2,5-difluorobenzenesulfonamide is summarized in
the table below. This information is primarily sourced from chemical suppliers.
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Property Value Source

CAS Number 214209-98-0 Fluorochem
Molecular Formula CeHaBrF2NO2S Fluorochem[1]
Molecular Weight 272.06 g/mol Fluorochem[1]
Physical State Solid Fluorochem[1]
Purity >98.0% Fluorochem[1]
IUPAC Name 4-bromo-2,5- Fluorochem[1]

difluorobenzenesulfonamide

_ C1=C(C(=C(C=C1F)S(=0)
Canonical SMILES Fluorochem[1]
(=O)N)F)Br

MINSVLXUGHJBPH-
InChl Key Fluorochem[1]
UHFFFAOYSA-N

Experimental Protocols

Note: Specific experimental protocols for the synthesis or use of 4-Bromo-2,5-
difluorobenzenesulfonamide are not readily available in the scientific literature. The following
represents a generalized, representative protocol for the synthesis of aryl sulfonamides from an
aryl halide, which could be adapted for this specific compound.

General Synthesis of Aryl Sulfonamides via Palladium-
Catalyzed Sulfination and Amination

This two-step, one-pot procedure describes the conversion of an aryl bromide to the
corresponding sulfonamide.

Step 1: Palladium-Catalyzed Sulfination

e To areaction vessel, add the aryl halide (1.0 eq.), a palladium catalyst (e.g., Pd(dba)z, 2
mol%), and a suitable ligand (e.g., Xantphos, 4 mol%).
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e Add a sulfinating agent, such as sodium metabisulfite (Na2S20s, 2.0 eq.), and a phase-
transfer catalyst (e.qg., tetrabutylammonium bromide, 0.1 eq.).

e The reaction is carried out in a biphasic solvent system, such as toluene/water (1:1).

e The mixture is heated, typically between 80-110 °C, and stirred vigorously for 2-4 hours, or
until the reaction is complete as monitored by TLC or LC-MS.

e Upon completion, the resulting aryl sulfinate is not isolated and is used directly in the next
step.

Step 2: In Situ Amination

» To the reaction mixture containing the aryl sulfinate, add an amine (1.2 eq.) and an oxidizing
agent, such as N-chlorosuccinimide (NCS, 1.2 eq.).

e The reaction is stirred at room temperature for 1-3 hours.

 After the reaction is complete, the organic layer is separated, washed with brine, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure.

e The crude product is then purified by column chromatography on silica gel to yield the
desired aryl sulfonamide.

Potential Applications and Research Workflow

While specific biological activities of 4-Bromo-2,5-difluorobenzenesulfonamide have not
been documented, the sulfonamide functional group is a well-known pharmacophore.[2][3][4]
Sulfonamides are integral to the development of a wide range of therapeutic agents, including
antibacterial, anticancer, and anti-inflammatory drugs.[2][3] The presence of bromo- and
difluoro- substituents on the phenyl ring provides opportunities for further chemical modification
and may influence the compound's pharmacokinetic and pharmacodynamic properties.

The following diagram illustrates a logical workflow for the investigation of a novel sulfonamide
compound like 4-Bromo-2,5-difluorobenzenesulfonamide in a drug discovery context.
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Potential Research Workflow for 4-Bromo-2,5-difluorobenzenesulfonamide
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Caption: A logical workflow for the synthesis, characterization, and potential development of 4-
Bromo-2,5-difluorobenzenesulfonamide as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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